Cas no 404384-93-6 (Acetamide,N-[(2S,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)-1-methyl-2-piperidinyl]-)

• Product Name: Acetamide,N-[(2S,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)-1-methyl-2-piperidinyl]-
• CAS No: 404384-93-6
• MF: C₉H₁₈N₂O₄
• MW: 218.250222682953
• MDL: MFCD18823667
• CID: 325975
• PubChem ID: 45093531
• Update Time: 2025-05-21

Acetamide,N-[(2S,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)-1-methyl-2-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[(2S,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)-1-methyl-2-piperidinyl]-
• Acetamide, N-[(2S,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)-1-methyl-2-piperidinyl]- (9CI)
• N-[(2S,3R,4S,5R)-3,4-DIHYDROXY-5-(HYDROXYMETHYL)-1-METHYLPIPERIDIN-2-YL]ACETAMIDE
• 404384-93-6

• MDL： MFCD18823667
• Inchi： 1S/C9H18N2O4/c1-5(13)10-9-8(15)7(14)6(4-12)3-11(9)2/h6-9,12,14-15H,3-4H2,1-2H3,(H,10,13)/t6-,7+,8+,9+/m1/s1
• InChI Key： DQLBIPUGRHUUIM-XGEHTFHBSA-N
• SMILES： O[C@@H]1[C@@H]([C@@H](NC(C)=O)N(C)C[C@@H]1CO)O

Computed Properties

• Exact Mass: 218.12665706g/mol
• Monoisotopic Mass: 218.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 93Ų

Additional information on Acetamide,N-[(2S,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)-1-methyl-2-piperidinyl]-

Recent Advances in the Study of Acetamide,N-[(2S,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)-1-methyl-2-piperidinyl]- (CAS: 404384-93-6)

The compound Acetamide,N-[(2S,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)-1-methyl-2-piperidinyl]-, with the CAS number 404384-93-6, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique piperidine backbone and multiple hydroxyl groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural elucidation, and biological activities, providing new insights into its mechanism of action and potential clinical uses.

One of the key areas of research has been the synthesis and optimization of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves the yield and purity of Acetamide,N-[(2S,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)-1-methyl-2-piperidinyl]-. The researchers utilized a combination of enzymatic and chemical methods to achieve stereoselective synthesis, which is critical for maintaining the compound's biological activity. This advancement is expected to facilitate further pharmacological studies and scale-up production for clinical trials.

In terms of biological activity, recent investigations have highlighted the compound's potential as an inhibitor of specific enzymes involved in inflammatory pathways. A 2023 study in Biochemical Pharmacology demonstrated that Acetamide,N-[(2S,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)-1-methyl-2-piperidinyl]- exhibits potent anti-inflammatory effects by selectively targeting cyclooxygenase-2 (COX-2) and reducing the production of pro-inflammatory cytokines. These findings suggest its potential application in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another significant development is the exploration of this compound's role in neurodegenerative diseases. Research published in Neuropharmacology (2024) revealed that Acetamide,N-[(2S,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)-1-methyl-2-piperidinyl]- could modulate neuronal excitability and protect against oxidative stress, which are key factors in diseases like Alzheimer's and Parkinson's. The study employed in vitro and in vivo models to demonstrate the compound's neuroprotective effects, paving the way for future therapeutic development.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. A recent review in Expert Opinion on Drug Discovery (2024) discussed these challenges and proposed strategies for optimizing the pharmacokinetic properties of Acetamide,N-[(2S,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)-1-methyl-2-piperidinyl]-. The authors emphasized the importance of structure-activity relationship (SAR) studies and the use of advanced drug delivery systems to enhance its therapeutic efficacy.

In conclusion, the compound Acetamide,N-[(2S,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)-1-methyl-2-piperidinyl]- (CAS: 404384-93-6) represents a promising candidate for various therapeutic applications. Recent advancements in its synthesis, biological activity, and mechanistic understanding have laid a solid foundation for future research. However, further studies are needed to overcome the existing challenges and fully realize its clinical potential. The ongoing research in this area is expected to yield significant contributions to the fields of chemical biology and medicinal chemistry.